17-(Cyclopropylmethyl)-6,7,8,14-tetradehydro-4,5-epoxy-3-hydroxy-6-methoxy-17-methylmorphinanium Chl
17-(Cyclopropylmethyl)-6,7,8,14-tetradehydro-4,5-epoxy-3-hydroxy-6-methoxy-17-methylmorphinanium Chl
Brand Name:
Vulcanchem
CAS No.:
1253206-60-8
VCID:
VC0051999
InChI:
InChI=1S/C22H25NO3.ClH/c1-23(12-13-3-4-13)10-9-22-15-6-8-18(25-2)21(22)26-20-17(24)7-5-14(19(20)22)11-16(15)23;/h5-8,13,16,21H,3-4,9-12H2,1-2H3;1H/t16-,21-,22-,23-;/m0./s1
SMILES:
C[N+]1(CCC23C4C(=CC=C2C1CC5=C3C(=C(C=C5)[O-])O4)OC)CC6CC6.Cl
Molecular Formula:
C22H26ClNO3
Molecular Weight:
387.904
17-(Cyclopropylmethyl)-6,7,8,14-tetradehydro-4,5-epoxy-3-hydroxy-6-methoxy-17-methylmorphinanium Chl
CAS No.: 1253206-60-8
Reference Standards
VCID: VC0051999
Molecular Formula: C22H26ClNO3
Molecular Weight: 387.904
| CAS No. | 1253206-60-8 |
|---|---|
| Product Name | 17-(Cyclopropylmethyl)-6,7,8,14-tetradehydro-4,5-epoxy-3-hydroxy-6-methoxy-17-methylmorphinanium Chl |
| Molecular Formula | C22H26ClNO3 |
| Molecular Weight | 387.904 |
| IUPAC Name | (3S,4S,7aR,12bS)-3-(cyclopropylmethyl)-7-methoxy-3-methyl-2,4,7a,13-tetrahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-3-ium-9-olate;hydrochloride |
| Standard InChI | InChI=1S/C22H25NO3.ClH/c1-23(12-13-3-4-13)10-9-22-15-6-8-18(25-2)21(22)26-20-17(24)7-5-14(19(20)22)11-16(15)23;/h5-8,13,16,21H,3-4,9-12H2,1-2H3;1H/t16-,21-,22-,23-;/m0./s1 |
| Standard InChIKey | WUSBDODMPNIGJP-ITIWQKCHSA-N |
| SMILES | C[N+]1(CCC23C4C(=CC=C2C1CC5=C3C(=C(C=C5)[O-])O4)OC)CC6CC6.Cl |
| Last Modified | Aug 20 2021 |
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